Cas no 7472-20-0 (4-amino-n-(3,5-dinitrophenyl)benzenesulfonamide)

• Product Name: 4-amino-n-(3,5-dinitrophenyl)benzenesulfonamide
• CAS No: 7472-20-0
• MF: C₁₂H₁₀N₄O₆S
• MW: 338.296000957489
• CID: 980050
• PubChem ID: 345058
• Update Time: 2025-04-19

4-amino-n-(3,5-dinitrophenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-n-(3,5-dinitrophenyl)benzenesulfonamide
• DTXSID00322911
• NSC402281
• NSC-402281
• 7472-20-0

• Inchi： 1S/C12H10N4O6S/c13-8-1-3-12(4-2-8)23(21,22)14-9-5-10(15(17)18)7-11(6-9)16(19)20/h1-7,14H,13H2
• InChI Key： WSFLPDVEUVXWFA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 338.0322
• Monoisotopic Mass: 338.03210523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 172Ų

Experimental Properties

• PSA: 158.47